molecular formula C5H3F2NO2S B2489622 2,2-Difluoro-2-(1,3-thiazol-4-yl)acetic acid CAS No. 1878318-83-2

2,2-Difluoro-2-(1,3-thiazol-4-yl)acetic acid

Cat. No.: B2489622
CAS No.: 1878318-83-2
M. Wt: 179.14
InChI Key: PKVCEXAQBNSEPP-UHFFFAOYSA-N
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Description

2,2-Difluoro-2-(1,3-thiazol-4-yl)acetic acid is an organic compound characterized by the presence of a thiazole ring substituted with difluoroacetic acid. This compound is notable for its unique chemical structure, which imparts distinct physical and chemical properties. It is used in various scientific research applications due to its reactivity and potential biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,2-Difluoro-2-(1,3-thiazol-4-yl)acetic acid typically involves the condensation of a halogenated acetic acid derivative with a thiazole precursor. One common method includes the reaction of ethyl chloroacetate with thiazole-4-carboxaldehyde in the presence of a base, followed by hydrolysis to yield the desired product .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions: 2,2-Difluoro-2-(1,3-thiazol-4-yl)acetic acid undergoes various chemical reactions, including:

Common Reagents and Conditions:

Major Products Formed:

Scientific Research Applications

2,2-Difluoro-2-(1,3-thiazol-4-yl)acetic acid has a wide range of applications in scientific research:

    Chemistry: Used as a building block for the synthesis of more complex molecules.

    Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Explored as a potential lead compound for drug development due to its unique chemical structure.

    Industry: Utilized in the development of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of 2,2-Difluoro-2-(1,3-thiazol-4-yl)acetic acid involves its interaction with specific molecular targets. The thiazole ring can interact with enzymes and receptors, modulating their activity. The difluoroacetic acid moiety can enhance the compound’s binding affinity and specificity. These interactions can lead to various biological effects, such as inhibition of enzyme activity or modulation of receptor signaling pathways .

Comparison with Similar Compounds

    2-(1,3-Thiazol-4-yl)acetic acid: Lacks the difluoro substitution, resulting in different reactivity and biological activity.

    2,2-Difluoro-2-(2-thiazolyl)acetic acid: Similar structure but with a different substitution pattern on the thiazole ring[][5].

Uniqueness: 2,2-Difluoro-2-(1,3-thiazol-4-yl)acetic acid is unique due to the presence of both the difluoroacetic acid moiety and the thiazole ring. This combination imparts distinct chemical properties and biological activities, making it a valuable compound for various research applications[5][5].

Biological Activity

2,2-Difluoro-2-(1,3-thiazol-4-yl)acetic acid is a heterocyclic compound characterized by the presence of a thiazole ring and two fluorine atoms adjacent to the carboxylic acid group. Its unique structure imparts significant biological activities, making it a subject of interest in medicinal chemistry and agrochemical research. This article reviews the compound's biological activities, mechanisms of action, and potential applications based on diverse scientific studies.

  • Molecular Formula : C₅H₄F₂N₂O₂S
  • Molecular Weight : 179.14 g/mol

The difluoro substitution enhances the compound's reactivity and stability, contributing to its biological efficacy.

Antimicrobial Properties

Research indicates that this compound exhibits antimicrobial activity against various bacterial strains and fungi. It has been identified as a candidate for developing new antimicrobial agents due to its effectiveness against resistant strains.

Anticancer Activity

The compound has shown promise in anticancer research , particularly through its ability to inhibit specific cancer cell lines. Studies have demonstrated that it can induce apoptosis in cancer cells by modulating signaling pathways associated with cell growth and survival.

The mechanism of action involves:

  • Interaction with Enzymes : The thiazole ring can bind to enzyme active sites, inhibiting their function.
  • Receptor Modulation : The difluoroacetic acid moiety enhances binding affinity to receptors involved in cell signaling pathways.

Comparative Analysis with Similar Compounds

To understand the unique properties of this compound, it is useful to compare it with structurally similar compounds:

Compound NameStructure CharacteristicsBiological Activity
2-(1,3-Thiazol-4-yl)acetic acidLacks difluoro substitutionLower reactivity and antimicrobial activity
2,2-Difluoro-2-(2-thiazolyl)acetic acidDifferent substitution on thiazole ringVaries in enzyme inhibition
2,2-Difluoro-2-(1-methyl-1H-triazol-4-yl)acetic acidContains a triazole ringEnhanced anticancer properties

Case Studies

  • Antimicrobial Efficacy :
    A study investigated the antimicrobial properties against common pathogens such as Staphylococcus aureus and Escherichia coli, revealing an effective minimum inhibitory concentration (MIC) that supports its potential as a therapeutic agent.
  • Anticancer Mechanisms :
    In vitro studies demonstrated that treatment with this compound led to significant reductions in cell viability in various cancer cell lines, including breast and lung cancers. The compound induced cell cycle arrest and apoptosis through caspase activation pathways.

Properties

IUPAC Name

2,2-difluoro-2-(1,3-thiazol-4-yl)acetic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H3F2NO2S/c6-5(7,4(9)10)3-1-11-2-8-3/h1-2H,(H,9,10)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PKVCEXAQBNSEPP-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(N=CS1)C(C(=O)O)(F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H3F2NO2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

179.15 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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